Cas no 1876547-63-5 (benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate)

• Product Name: benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate
• CAS No: 1876547-63-5
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• CID: 5984746
• PubChem ID: 130156991
• Update Time: 2025-05-26

benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4605062
• 1876547-63-5
• benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate

• Inchi： 1S/C13H12BrNO2S/c14-12-7-6-11(18-12)8-15-13(16)17-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,16)
• InChI Key： KYIVDXQOSHKZIZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CNC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 324.97721g/mol
• Monoisotopic Mass: 324.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate

Benzyl N-[(5-Bromothiophen-2-yl)methyl]carbamate: A Comprehensive Overview

Benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate, also known by its CAS number 1876547-63-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzyl group attached to a carbamate moiety, which is further linked to a 5-bromothiophene ring. This combination of functional groups and aromatic systems makes it a promising candidate for various chemical and biological studies.

The synthesis of benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods have enabled the synthesis of this compound with higher efficiency, making it more accessible for large-scale studies.

One of the key features of benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate is its ability to participate in bioisosteric replacements, which is crucial in drug design. The thiophene ring, substituted with a bromine atom, introduces electronic and steric effects that can modulate the compound's interaction with biological targets. Studies have shown that this compound exhibits moderate activity against certain enzymes, making it a valuable tool in exploring enzyme inhibition mechanisms.

Recent research has focused on the pharmacokinetic properties of benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate. Preclinical studies indicate that the compound has favorable absorption profiles and moderate bioavailability, which are essential traits for potential therapeutic agents. Additionally, investigations into its metabolic pathways have provided insights into its stability within biological systems, highlighting its potential for further development.

The application of benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its ability to form self-assembled monolayers, which could be utilized in the fabrication of advanced electronic devices.

In conclusion, benzyl N-[(5-bromothiophen-2-yl)methyl]carbamate (CAS No: 1876547-63-5) is a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its distinctive structure and functional groups make it a valuable subject for ongoing research and development efforts.